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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the fabrication of poliglecaprone (PGC)
and polycaprolactone (PCL) blended nanofibers using the electrospinning technique. This
guide is intended for researchers in biomedical engineering, materials science, and drug
delivery.

Introduction

Electrospinning is a versatile and widely used technique for producing polymer nanofibers with
diameters ranging from nanometers to a few micrometers.[1] These nanofibers mimic the
native extracellular matrix (ECM), making them excellent candidates for biomedical applications
such as tissue engineering, wound dressing, and controlled drug delivery.[2][3]
Polycaprolactone (PCL) is a biodegradable and biocompatible polyester approved by the FDA
for various medical applications.[1] Its slow degradation rate makes it suitable for long-term
implantable devices and sustained drug release systems.[1][4] Poliglecaprone (PGC), a
copolymer of glycolide and e-caprolactone, offers a more rapid degradation profile compared to
PCL. Blending PGC with PCL allows for the tuning of mechanical properties and degradation
rates of the resulting nanofibers to meet the specific requirements of the intended application.

This application note details the materials, equipment, and procedures for the successful
electrospinning of PGC/PCL blended nanofibers. It also provides protocols for the
characterization of the fabricated nanofiber mats.
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Materials and Equipment
Materials

e Polycaprolactone (PCL), medical grade, Mn 80,000 g/mol
» Poliglecaprone (PGC), medical grade
e Solvents (analytical grade):
o Chloroform
o N,N-Dimethylformamide (DMF)
o Acetic Acid
o Formic Acid
» Phosphate-buffered saline (PBS) for in vitro studies

Equipment

o Electrospinning setup (high-voltage power supply, syringe pump, spinneret, grounded
collector)

o Magnetic stirrer
e Fume hood
e Scanning Electron Microscope (SEM)

o Universal Testing Machine for tensile testing

Vacuum oven

Experimental Protocols
Polymer Solution Preparation
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The properties of the electrospinning solution, particularly viscosity and conductivity, are critical
for producing uniform, bead-free nanofibers. The following protocol describes the preparation of
a PGC/PCL blend solution.

Protocol:

Determine the desired ratio of PGC to PCL (e.g., 75:25, 50:50, 25:75 by weight).

e Prepare a solvent system. A common system for PCL and its copolymers is a mixture of
chloroform and DMF, typically in a 4:1 (v/v) ratio.[5] An alternative, less toxic solvent system
is a mixture of acetic acid and formic acid.[6][7][8]

e Prepare a 10-15% (w/v) total polymer concentration solution. For example, to prepare 10 mL
of a 12% (w/v) solution, dissolve 1.2 g of the PGC/PCL blend in 10 mL of the chosen solvent
system.

e Add the PGC and PCL polymers to the solvent in a sealed vial.

 Stir the mixture on a magnetic stirrer at room temperature for at least 8 hours or until the
polymers are completely dissolved.[9]

Electrospinning Process

The electrospinning parameters must be optimized to achieve the desired nanofiber
morphology. The following table provides a range of starting parameters for the electrospinning
of PGC/PCL blends, based on typical values for PCL.[1][4]

Table 1: Electrospinning Parameters for PGC/PCL Blends
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Parameter Range Unit Notes

Lower concentrations
can lead to bead
Polymer formation, while
) 8-18 % (Wiv) ) )
Concentration higher concentrations
may be too viscous to

spin.[4]

Affects the
Voltage 10-25 kv electrostatic force and

fiber stretching.[4]

Controls the supply of
Flow Rate 05-5 mL/h the polymer solution

to the spinneret.[5]

Allows sufficient time
Tip-to-Collector for the solvent to
) 10-18 cm
Distance evaporate and the

fibers to solidify.[4]

A rotating collector

can be used to

Collector Type Stationary or Rotating - )
produce aligned
nanofibers.
Needle Gauge 21-27 G -
Temperature 20-25 °C -
Higher humidity can
Humidity 30-50 % cause pores to form
on the fiber surface.[4]
Protocol:

» Load the prepared PGC/PCL solution into a syringe fitted with a blunt-tipped needle.

e Mount the syringe on the syringe pump within the electrospinning chamber.
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Position the grounded collector at the desired distance from the needle tip.

Set the high-voltage power supply to the desired voltage.

Set the syringe pump to the desired flow rate.

Initiate the electrospinning process and collect the nanofibers on the collector for the desired
duration to achieve the desired mat thickness.

After electrospinning, carefully remove the nanofiber mat from the collector.

Dry the mat in a vacuum oven at room temperature for 24 hours to remove any residual
solvent.

Characterization of Nanofibers
Morphology and Fiber Diameter

The morphology of the electrospun nanofibers can be visualized using Scanning Electron
Microscopy (SEM).

Protocol:

Cut a small piece of the nanofiber mat and mount it on an SEM stub using double-sided
carbon tape.

Sputter-coat the sample with a thin layer of gold or palladium to make it conductive.

Image the sample using an SEM at various magnifications.

Use image analysis software (e.g., ImageJ) to measure the diameter of at least 100
individual fibers from the SEM images to determine the average fiber diameter and
distribution.

Mechanical Properties

The mechanical properties of the nanofiber mat can be evaluated by tensile testing.

Protocol:
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» Cut the nanofiber mat into rectangular strips of a specific dimension (e.g., 10 mm x 50 mm).

o Measure the thickness of each strip at multiple points using a micrometer and calculate the
average thickness.

e Mount the strip in the grips of a universal testing machine.
o Apply a uniaxial tensile load at a constant strain rate (e.g., 10 mm/min) until the sample fails.

e Record the stress-strain data to determine the ultimate tensile strength, Young's modulus,
and elongation at break.

Visualizations
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Caption: Experimental workflow for the fabrication and characterization of PGC/PCL
nanofibers.

Conclusion

This application note provides a detailed protocol for the fabrication and characterization of
PGC/PCL blended nanofibers. By systematically optimizing the solution and process
parameters, researchers can produce nanofibers with tailored properties for a wide range of
biomedical applications, including tissue engineering scaffolds with controlled degradation rates
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and drug delivery systems with specific release profiles. The provided protocols for
characterization will enable the thorough evaluation of the fabricated nanofiber mats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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